3-(acetylamino)-N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)benzamide

• IUPAC Name: 3-acetamido-N-methyl-N-(oxan-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H22N2O3/c1-12(19)17-14-7-5-6-13(10-14)16(20)18(2)11-15-8-3-4-9-21-15/h5-7,10,15H,3-4,8-9,11H2,1-2H3,(H,17,19)
• InChI Key: YOQWUVZLZUTHAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)N(C)CC2CCCCO2
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

3-(acetylamino)-N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)benzamide, also known as A-867744, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. A-867744 belongs to the class of benzamide derivatives and has been found to exhibit promising pharmacological properties that make it a potential candidate for drug development.

Mechanism of Action

3-(acetylamino)-N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)benzamide exerts its pharmacological effects by inhibiting the activity of a specific enzyme known as histone deacetylase (HDAC). HDAC is an enzyme that plays a crucial role in the regulation of gene expression. By inhibiting the activity of HDAC, this compound can modulate the expression of various genes that are involved in cancer progression and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the migration and invasion of cancer cells, which are key processes involved in cancer metastasis. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic effects by reducing the production of pro-inflammatory cytokines and inhibiting the activity of pain-sensing neurons.

Advantages and Limitations for Lab Experiments

3-(acetylamino)-N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)benzamide has several advantages that make it a potential candidate for drug development. It exhibits potent activity against cancer cells and has been found to be effective against various types of cancer. This compound also exhibits anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its pharmacological properties are not fully understood. Further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research and development of 3-(acetylamino)-N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)benzamide. One potential direction is to investigate its efficacy in combination with other anticancer drugs. Combining this compound with other drugs may enhance its anticancer activity and reduce the risk of drug resistance. Another potential direction is to investigate its potential for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to determine the safety and efficacy of this compound in humans and to develop a suitable formulation for clinical use.
Conclusion:
In conclusion, this compound is a promising compound that exhibits potent pharmacological properties. It has been found to exhibit activity against various types of cancer cells and has potential applications in the treatment of chronic pain and inflammatory disorders. Further research is needed to fully understand its pharmacological properties and to develop a suitable formulation for clinical use.

Synthesis Methods

3-(acetylamino)-N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)benzamide can be synthesized through a multistep process that involves the reaction of various chemical intermediates. The synthesis of this compound involves the use of reagents such as N-methylmorpholine, acetic anhydride, and tetrahydro-2H-pyran-2-ylmethylamine. The final product is obtained through a purification process that involves recrystallization and chromatography.

Scientific Research Applications

3-(acetylamino)-N-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. This compound has also been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders.